Cas no 89705-81-7 (2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-)

• Product Name: 2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
• CAS No: 89705-81-7
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 591930
• PubChem ID: 53965523
• Update Time: 2025-04-19

2-Oxazolamine, 4,5-diphenyl-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
• 4,5-diphenyl-N-prop-2-ynyl-1,3-oxazol-2-amine
• SCHEMBL11047535
• 4,5-Diphenyl-N-(prop-2-yn-1-yl)-1,3-oxazol-2-amine
• DTXSID70708021
• 89705-81-7

• Inchi： 1S/C18H14N2O/c1-2-13-19-18-20-16(14-9-5-3-6-10-14)17(21-18)15-11-7-4-8-12-15/h1,3-12H,13H2,(H,19,20)
• InChI Key： JNYGTOXGTBKMSC-UHFFFAOYSA-N
• SMILES： O1C(NCC#C)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.111
• Monoisotopic Mass: 274.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1Ų